Cas no 1805550-56-4 (4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805550-56-4
• MF: C₈H₄ClF₅IN
• MW: 371.473550796509
• CID: 4894157
• Update Time: 2025-06-14

4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF5IN/c9-2-3-1-4(8(12,13)14)16-7(15)5(3)6(10)11/h1,6H,2H2
• InChI Key： AXRVLUONIVWIDI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CCl)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805550-56-4)

4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805550-56-4) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including chloromethyl, difluoromethyl, iodo, and trifluoromethyl substituents, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential role in the development of novel crop protection agents and biologically active compounds.

The structural complexity of 4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine makes it a valuable intermediate in organofluorine chemistry. Fluorinated compounds, such as this one, are gaining attention in the scientific community because of their enhanced metabolic stability and bioavailability. These properties are particularly relevant in the context of drug discovery and precision agriculture, where efficiency and environmental sustainability are top priorities. The presence of multiple halogen atoms also allows for further functionalization, enabling the creation of diverse molecular architectures.

In recent years, the demand for fluorinated building blocks like CAS No. 1805550-56-4 has surged, driven by advancements in medicinal chemistry and material science. This compound’s ability to act as a precursor for heterocyclic scaffolds positions it as a critical tool for researchers exploring new small-molecule therapeutics. Additionally, its potential applications in catalysis and ligand design are areas of active investigation, aligning with the growing interest in sustainable chemical processes.

From a synthetic perspective, 4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine offers several advantages. Its polyhalogenated pyridine core provides multiple sites for selective modifications, making it a versatile reagent for cross-coupling reactions and nucleophilic substitutions. These reactions are fundamental in constructing complex molecules, particularly in the development of targeted therapies and agrochemical formulations. The compound’s stability under various reaction conditions further enhances its utility in high-throughput synthesis.

Environmental and regulatory considerations are also shaping the discourse around halogenated intermediates like CAS No. 1805550-56-4. As industries strive to reduce their ecological footprint, the efficient use of such compounds in green chemistry applications is becoming a focal point. Researchers are exploring ways to optimize synthetic routes to minimize waste and energy consumption, ensuring that fluorinated pyridines contribute to sustainable innovation.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805550-56-4) represents a cutting-edge chemical building block with broad relevance in modern science. Its multifaceted reactivity, combined with the rising demand for fluorinated compounds, underscores its importance in both academic and industrial settings. As research continues to uncover new applications, this molecule is poised to play a pivotal role in the next generation of scientific breakthroughs.